(2,3-dichlorobenzyl)(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C13H18Cl2N2.2ClH/c14-12-3-1-2-11(13(12)15)9-17-8-10-4-6-16-7-5-10;;/h1-3,10,16-17H,4-9H2;2*1H
• InChI Key: NQFNRXKLLXAWSC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNCC2=C(C(=CC=C2)Cl)Cl.Cl.Cl
• Molecular Formula: C13H20Cl4N2
• Molecular Weight: 346.1 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(2,3-dichlorobenzyl)(4-piperidinylmethyl)amine dihydrochloride" often utilizes greener methods, such as solvent-free microwave irradiation, indicating an interest in environmentally friendly synthetic processes. For example, (E)-1-benzyl-N-(4-chlorobenzylidene)piperidin-4-amine was prepared using such a method, highlighting the efficiency and environmental consideration in synthesizing these compounds (Kumar et al., 2020).

Molecular Structure Analysis

The molecular structure of similar compounds has been extensively analyzed through X-ray diffraction and density functional theory (DFT) studies, revealing intricate details about their crystalline structure and theoretical calculations to predict molecular geometry and interactions (Kumar et al., 2020).

Chemical Reactions and Properties

Research into the chemical reactions of related compounds shows a wide range of reactivity and functional group transformations. For instance, the synthesis and antimicrobial activity study of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives against pathogens highlight the potential of these compounds in medicinal chemistry and their structural reactivity (Vinaya et al., 2009).

Physical Properties Analysis

The physical properties, including the crystal structure and spectroscopic details of compounds within this chemical space, have been a subject of study, providing insight into their stability, crystallinity, and potential applications based on their physical characteristics. For example, novel compounds have been synthesized and their crystal structure, along with spectroscopic and quantum chemical studies, have been conducted to understand their physical attributes and stability (Fatma et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds and potential for further chemical transformations, are crucial for understanding the applications and versatility of "(2,3-dichlorobenzyl)(4-piperidinylmethyl)amine dihydrochloride" and related compounds. Studies focusing on the synthesis, crystal structure, and reactivity of such compounds provide a foundation for their application in various fields, including medicinal chemistry and material science (Fatma et al., 2017).